Cas no 280116-83-8 (2-Benzylamino-5-bromopyridine)

• Product Name: 2-Benzylamino-5-bromopyridine
• CAS No: 280116-83-8
• MF: C₁₂H₁₁BrN₂
• MW: 263.133141756058
• MDL: MFCD04215647
• CID: 856484
• PubChem ID: 975998
• Update Time: 2025-06-08

2-Benzylamino-5-bromopyridine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-5-bromopyridin-2-amine
• 2-Benzylamino-5-bromopyridine
• 2-Pyridinamine,5-bromo-N-(phenylmethyl)-
• N-Benzyl-5-bromo-2-pyridinamine
• AE-848/06442054
• 5-BROMO-N-(PHENYLMETHYL)-2-PYRIDINAMINE
• DTXSID30359614
• A876804
• AKOS009100107
• FT-0681551
• MFCD04215647
• N-benzyl-N-(5-bromo-2-pyridinyl)amine
• 280116-83-8
• MB03370
• BS-28110
• J-523477
• W12512
• CS-0036456
• 5-BROMO-2-BENZYLAMINOPYRIDINE

• MDL： MFCD04215647
• Inchi： 1S/C12H11BrN2/c13-11-6-7-12(15-9-11)14-8-10-4-2-1-3-5-10/h1-7,9H,8H2,(H,14,15)
• InChI Key： VBEIBTVCMGLBRT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 262.01100
• Monoisotopic Mass: 262.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 3.52920

2-Benzylamino-5-bromopyridine Security Information

• HazardClass：IRRITANT

Additional information on 2-Benzylamino-5-bromopyridine

Introduction to 2-Benzylamino-5-bromopyridine (CAS No. 280116-83-8)

2-Benzylamino-5-bromopyridine, identified by its Chemical Abstracts Service (CAS) number 280116-83-8, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile biological activities and synthetic utility. The presence of both a benzylamino group and a bromine substituent on the pyridine ring enhances its reactivity, making it a valuable building block for the development of novel molecules.

The benzylamino moiety, characterized by its -NHCH₂C₆H₅ group, contributes to the compound's nucleophilicity and serves as a versatile handle for further functionalization. This feature is particularly useful in medicinal chemistry, where such groups are often incorporated into drug candidates to improve solubility, metabolic stability, and binding affinity. On the other hand, the bromopyridine core, with its electron-withdrawing bromine atom at the 5-position, facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of intricate pharmacophores.

Recent advancements in synthetic methodologies have highlighted the importance of 2-Benzylamino-5-bromopyridine in constructing biologically active scaffolds. For instance, studies have demonstrated its utility in generating kinase inhibitors, which are critical targets in oncology research. The combination of the benzylamino group and the brominated pyridine ring allows for precise tuning of electronic properties, influencing both potency and selectivity. Researchers have leveraged these characteristics to develop molecules with promising antitumor activity.

In addition to its role in oncology, 2-Benzylamino-5-bromopyridine has been explored in the development of antimicrobial agents. The pyridine scaffold is well-documented for its ability to interact with bacterial enzymes and cellular processes, making it a cornerstone in antibiotic discovery. The introduction of a bromine atom at the 5-position further modulates these interactions, enhancing binding affinity while minimizing off-target effects. Such modifications are essential for overcoming resistance mechanisms and developing next-generation antibiotics.

The agrochemical sector has also benefited from the versatility of 2-Benzylamino-5-bromopyridine. Its structural features make it an excellent precursor for synthesizing herbicides and pesticides. By incorporating this compound into larger molecular frameworks, chemists can design molecules that exhibit high efficacy against specific pests while maintaining environmental safety. This aligns with global efforts to develop sustainable agricultural practices that minimize ecological impact.

From a synthetic chemistry perspective, 2-Benzylamino-5-bromopyridine exemplifies the strategic use of functional groups to achieve desired chemical outcomes. The benzylamino group provides a site for further derivatization via reductive amination or nucleophilic substitution, while the bromine atom serves as an excellent leaving group for palladium-catalyzed cross-coupling reactions. These transformations are integral to modern drug discovery pipelines, enabling rapid assembly of complex structures with minimal waste.

The compound's relevance is further underscored by its presence in several patent applications and scientific literature. Researchers continue to explore novel derivatives of 2-Benzylamino-5-bromopyridine, seeking to expand its therapeutic applications. For example, recent studies have investigated its potential in neurodegenerative diseases, where pyridine-based compounds have shown promise as cholinesterase inhibitors or NMDA receptor modulators. The benzylamino group's ability to form hydrogen bonds and interact with biological targets makes it particularly valuable in designing molecules with high specificity.

In conclusion, 2-Benzylamino-5-bromopyridine (CAS No. 280116-83-8) is a multifaceted intermediate with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features—combining a benzylamino group with a brominated pyridine ring—make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new biological activities and synthetic pathways, this compound will undoubtedly remain at the forefront of chemical innovation.